Cas no 2548994-33-6 (6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole)

• Product Name: 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole
• CAS No: 2548994-33-6
• MF: C₁₃H₁₂ClF₃N₂O
• MW: 304.695392608643
• CID: 5311109
• PubChem ID: 154883581
• Update Time: 2025-06-11

6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole
• AKOS040722731
• 2548994-33-6
• F6745-8249
• 6-Chloro-2-[4-(trifluoromethyl)-1-piperidinyl]benzoxazole

• Inchi： 1S/C13H12ClF3N2O/c14-9-1-2-10-11(7-9)20-12(18-10)19-5-3-8(4-6-19)13(15,16)17/h1-2,7-8H,3-6H2
• InChI Key： BLIMITHACGJNHU-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N=C1N1CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 304.0590252g/mol
• Monoisotopic Mass: 304.0590252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.4±50.0 °C(Predicted)
• pka: 1.85±0.30(Predicted)

Additional information on 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole

Introduction to 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole (CAS No. 2548994-33-6)

6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole, identified by its CAS number 2548994-33-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzoxazole class, a heterocyclic structure known for its broad spectrum of pharmacological properties. The presence of a chloro substituent at the 6-position and a trifluoromethyl-piperidine moiety at the 2-position introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

The benzoxazole core is a key pharmacophore in medicinal chemistry, frequently found in drugs with antimicrobial, antiviral, and anticancer properties. The addition of electron-withdrawing groups such as the chloro atom enhances the electrophilicity of the aromatic ring, facilitating interactions with biological targets. On the other hand, the trifluoromethyl group is renowned for its ability to modulate metabolic stability and binding affinity, making it a valuable substituent in drug design. The piperidine ring further contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data indicate potential binding to protein kinases, which are integral to signal transduction processes and are often dysregulated in diseases such as cancer. The trifluoromethyl-piperidine moiety appears to play a crucial role in stabilizing interactions through hydrogen bonding and hydrophobic effects.

In parallel, experimental investigations have begun to uncover the pharmacological profile of this compound. In vitro assays have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The chloro substituent seems to enhance cytotoxicity by disrupting essential cellular functions, while the piperidine group may improve cell membrane permeability. These findings align with broader trends in oncology research, where structural modifications of benzoxazole derivatives have led to novel therapeutics.

The synthesis of 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole presents an intriguing challenge due to the complexity of its framework. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzoxazole core and introduce the desired substituents with high regioselectivity. These techniques ensure that the final product retains its intended biological activity while minimizing unwanted byproducts.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying either the chloro or trifluoromethyl groups, or even exploring alternative piperidine derivatives, researchers can fine-tune its pharmacological properties. Such flexibility is essential in drug discovery pipelines, where lead optimization is a cornerstone of developing effective therapeutics. The benzoxazole scaffold provides a robust platform for these modifications, allowing for rapid screening and identification of more potent analogs.

The role of computational tools in guiding synthetic strategies cannot be overstated. Software packages capable of predicting reaction outcomes and optimizing synthetic routes have accelerated the development process significantly. For 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole, these tools have suggested efficient synthetic pathways that reduce costs and improve yields. Moreover, they help predict possible side reactions, enabling chemists to design experiments that minimize setbacks.

As interest in fluorinated compounds grows due to their enhanced bioactivity and metabolic stability, 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole exemplifies how strategic incorporation of fluorine atoms can yield compounds with desirable characteristics. The trifluoromethyl group not only strengthens binding interactions but also often prolongs drug half-life by resisting enzymatic degradation. This feature is particularly relevant in chronic disease management where long-term efficacy is paramount.

The benzoxazole derivative also exhibits promising properties for central nervous system (CNS) applications. Some preliminary studies suggest that it may interact with neurotransmitter receptors without causing excessive side effects commonly associated with other CNS drugs. This makes it an attractive candidate for further exploration in neuropharmacology research aimed at treating disorders such as Alzheimer's disease or depression.

Ethical considerations are paramount in pharmaceutical research involving novel compounds like 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole (CAS No. 2548994-33-6). Rigorous testing protocols must be implemented to ensure safety before moving from preclinical stages to human trials. Collaborative efforts between synthetic chemists and biologists are essential to validate initial findings and translate laboratory discoveries into viable therapeutic options.

The future direction of research on this compound appears multifaceted. While oncology remains a primary focus due to its early cytotoxicity results, 6-chloro-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzoxazole may also find applications in other therapeutic areas upon further investigation. Its unique structural features offer versatility that could make it relevant across multiple disease indications if additional biological activities are uncovered through comprehensive screening programs.